Cas no 2223029-68-1 (4-(Dimethylamino)thiophene-2-boronic acid pinacol ester)

• Product Name: 4-(Dimethylamino)thiophene-2-boronic acid pinacol ester
• CAS No: 2223029-68-1
• MF: C₁₂H₂₂BNO₃S
• MW: 271.183982372284
• CID: 5144194
• Update Time: 2025-07-23

4-(Dimethylamino)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(Dimethylamino)thiophene-2-boronic acid pinacol ester
• 3-Thiophenamine, N,N-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C12H22BNO3S/c1-11(2,15)12(3,4)17-13(16)10-7-9(8-18-10)14(5)6/h7-8,15-16H,1-6H3
• InChI Key： QWAFGSCZQMUTAZ-UHFFFAOYSA-N
• SMILES： C1(B(O)OC(C(C)(C)O)(C)C)SC=C(N(C)C)C=1

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 360.4±27.0 °C(Predicted)
• pka: 4.45±0.35(Predicted)

Additional information on 4-(Dimethylamino)thiophene-2-boronic acid pinacol ester

Introduction to 4-(Dimethylamino)thiophene-2-boronic acid pinacol ester (CAS No. 2223029-68-1)

4-(Dimethylamino)thiophene-2-boronic acid pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 2223029-68-1, is a significant compound in the field of organic synthesis and pharmaceutical development. This boronic acid derivative features a thiophene ring substituted with a dimethylamino group at the 4-position and a pinacol ester group at the 2-position. The unique structural configuration of this molecule makes it a valuable intermediate in cross-coupling reactions, particularly in Suzuki-Miyaura couplings, which are widely employed in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

The utility of 4-(Dimethylamino)thiophene-2-boronic acid pinacol ester stems from its ability to participate in palladium-catalyzed reactions, facilitating the formation of carbon-carbon bonds. This property is particularly advantageous in the construction of biaryl systems, which are prevalent in many biologically active compounds. The dimethylamino group not only enhances the reactivity of the boronic acid moiety but also introduces steric and electronic effects that can influence the outcome of synthetic transformations.

In recent years, there has been growing interest in thiophene derivatives due to their diverse applications in medicinal chemistry. Thiophenes, as heterocyclic aromatic compounds, exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of electron-donating groups such as the dimethylamino moiety can modulate the electronic properties of the thiophene ring, potentially enhancing its bioactivity. This has led to extensive research into thiophene-based scaffolds for drug discovery.

One of the most notable applications of 4-(Dimethylamino)thiophene-2-boronic acid pinacol ester is in the synthesis of novel therapeutic agents. For instance, researchers have utilized this compound to develop kinase inhibitors, which are crucial in targeted cancer therapies. The ability to construct complex aryl structures using Suzuki-Miyaura couplings has enabled the creation of molecules with high selectivity and potency. The dimethylamino group plays a critical role in optimizing binding interactions within biological targets, thereby improving drug efficacy.

The pinacol ester group in 4-(Dimethylamino)thiophene-2-boronic acid pinacol ester provides stability to the boronic acid moiety under various reaction conditions, making it a preferred choice for long synthetic sequences. This stability is essential for multi-step syntheses where harsh conditions may be employed. Additionally, the pinacol ester can be readily converted to other functional groups, allowing for further modifications and diversification of molecular structures.

Recent advancements in synthetic methodologies have further highlighted the importance of 4-(Dimethylamino)thiophene-2-boronic acid pinacol ester. For example, flow chemistry techniques have been employed to enhance the efficiency and scalability of reactions involving this compound. Flow chemistry offers advantages such as improved reaction control, reduced solvent usage, and easier purification processes. These innovations have made it possible to produce complex molecules more rapidly and sustainably.

The pharmaceutical industry has also benefited from the use of 4-(Dimethylamino)thiophene-2-boronic acid pinacol ester in drug development pipelines. Its role as a key intermediate has enabled the rapid assembly of novel drug candidates with optimized pharmacokinetic profiles. The versatility of this compound allows chemists to explore diverse chemical space, increasing the likelihood of discovering innovative therapeutic solutions.

In conclusion, 4-(Dimethylamino)thiophene-2-boronic acid pinacol ester (CAS No. 2223029-68-1) is a versatile and highly valuable compound in modern synthetic chemistry. Its applications span across pharmaceuticals, agrochemicals, and materials science, underscoring its importance in industrial and academic research. As new synthetic techniques and methodologies continue to emerge, the utility of this compound is expected to grow even further, driving innovation in drug discovery and molecular construction.